N-(2-Bromophenyl)-N-methylacetamide
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “N-(2-Bromophenyl)-N-methylacetamide”, there are related studies on similar compounds. For instance, a one-step synthesis of a moderately complex structure has been described in a study . Another study discusses the synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives .Chemical Reactions Analysis
There’s a study that discusses a highly enantioselective palladium-catalyzed Heck/Suzuki cascade reaction of N-(2-bromophenyl)acrylamides . This could potentially be relevant to “N-(2-Bromophenyl)-N-methylacetamide”.Scientific Research Applications
Synthesis and Pharmacological Assessment
N-(2-Bromophenyl)-N-methylacetamide derivatives have been synthesized and assessed for various pharmacological activities. A study focusing on similar compounds reported the synthesis of novel acetamide derivatives through a multi-step reaction sequence, including the Leuckart reaction. These compounds exhibited potential cytotoxic, anti-inflammatory, analgesic, and antipyretic effects, comparable to standard drugs. The presence of bromo and other groups in the molecular structure significantly contributed to their activity (Rani, Pal, Hegde, & Hashim, 2016).
Antimicrobial Applications
Research has also been conducted on synthesizing new heterocyclic compounds incorporating sulfamoyl moieties, suitable as antimicrobial agents. These compounds, related to N-(2-Bromophenyl)-N-methylacetamide, showed promising results against both bacterial and fungal infections in vitro (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Spectroscopic Analysis
Spectroscopic studies, such as Density Functional Theory (DFT)-calculated IR spectra, have been used to analyze the fine components of N-methylacetamide, a compound structurally similar to N-(2-Bromophenyl)-N-methylacetamide. These studies help understand the formation of the amide infrared spectrum, crucial in organic chemistry, analytical chemistry, and chemical biology (Ji et al., 2020).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2-bromophenyl)-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-7(12)11(2)9-6-4-3-5-8(9)10/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMFRGLMFMIXDTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=CC=CC=C1Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101293368 |
Source
|
| Record name | N-(2-Bromophenyl)-N-methylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101293368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
153704-11-1 |
Source
|
| Record name | N-(2-Bromophenyl)-N-methylacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=153704-11-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Bromophenyl)-N-methylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101293368 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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